3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H16ClNO2/c1-10-5-4-6-11(2)15(10)18-16(19)12-7-8-14(20-3)13(17)9-12/h4-9H,1-3H3,(H,18,19)
• InChI Key: YGVJUVGYIIXACD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Pictograms: Environmental Hazard

Description

3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide, also known as DMCM, is a chemical compound that belongs to the benzodiazepine family. It is a potent antagonist of the GABA-A receptor, which plays a crucial role in the central nervous system. The compound has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide acts as a competitive antagonist of the GABA-A receptor. It binds to the receptor site and prevents the binding of GABA, which is the primary inhibitory neurotransmitter in the brain. This leads to a decrease in the inhibitory tone of the brain and an increase in neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide depend on the specific brain region and cell type being studied. In general, 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to increase neuronal excitability and decrease inhibitory neurotransmission. This can lead to a variety of effects, including anxiety, seizures, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide is its selectivity for the GABA-A receptor. This allows researchers to study the specific role of this receptor in various neurological and psychiatric disorders. However, 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide also has some limitations. It has a relatively short half-life, which can make it difficult to use in certain experiments. Additionally, its potency can vary depending on the specific GABA-A receptor subtype being studied.

Future Directions

There are several future directions for research involving 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide. One area of interest is the role of the GABA-A receptor in addiction. 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to reduce the rewarding effects of drugs such as cocaine and nicotine, suggesting that the GABA-A receptor may be a potential target for addiction treatment. Another area of interest is the development of more selective GABA-A receptor antagonists, which could improve the specificity and potency of 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide. Finally, there is ongoing research into the role of the GABA-A receptor in various neurological and psychiatric disorders, which could lead to the development of new treatments and therapies.

Synthesis Methods

The synthesis of 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide involves the reaction of 3-chloro-4-methoxybenzoic acid with 2,6-dimethylaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting product is then purified using column chromatography. The yield of 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide is typically around 60-70%.

Scientific Research Applications

3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been widely used in scientific research for its ability to selectively block the GABA-A receptor. This receptor is responsible for inhibitory neurotransmission in the brain, and its modulation has been implicated in a variety of neurological and psychiatric disorders. 3-chloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been used to study the role of the GABA-A receptor in anxiety, depression, epilepsy, and addiction.